Cas no 1181608-96-7 (5-fluoro-2-(3-methoxyphenyl)benzoic acid)

• Product Name: 5-fluoro-2-(3-methoxyphenyl)benzoic acid
• CAS No: 1181608-96-7
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD11933534
• CID: 2615671
• PubChem ID: 39232197
• Update Time: 2025-05-20

5-fluoro-2-(3-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(3-methoxyphenyl)benzoic acid
• 4-Fluoro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• AKOS005821027
• DTXSID70653522
• MFCD11933534
• 5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95%
• 1181608-96-7

• MDL： MFCD11933534
• Inchi： 1S/C14H11FO3/c1-18-11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： PUOJBDCOVRGKEP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-fluoro-2-(3-methoxyphenyl)benzoic acid

5-Fluoro-2-(3-methoxyphenyl)benzoic Acid: A Comprehensive Overview

The compound 5-fluoro-2-(3-methoxyphenyl)benzoic acid, with the CAS number 1181608-96-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a benzoic acid backbone substituted with a fluorine atom at the 5-position and a 3-methoxyphenyl group at the 2-position. These substituents impart distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

5-fluoro-2-(3-methoxyphenyl)benzoic acid is synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation, Suzuki coupling, and hydrolysis. The synthesis process is optimized to ensure high yield and purity, which are critical for its use in downstream applications. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale manufacturing.

The chemical structure of 5-fluoro-2-(3-methoxyphenyl)benzoic acid plays a pivotal role in its biological activity. The fluorine atom at the 5-position introduces electron-withdrawing effects, which can modulate the acidity of the carboxylic acid group. This modulation is crucial for its interactions with biological systems, particularly in drug design. The 3-methoxyphenyl group at the 2-position contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins.

Recent studies have highlighted the potential of 5-fluoro-2-(3-methoxyphenyl)benzoic acid as a lead compound in drug discovery. Researchers have demonstrated its efficacy in inhibiting key enzymes associated with neurodegenerative diseases, such as beta-secretase (BACE1), which is implicated in Alzheimer's disease. The compound's ability to selectively target these enzymes without causing significant off-target effects makes it a promising candidate for further development into therapeutic agents.

In addition to its pharmaceutical applications, 5-fluoro-2-(3-methoxyphenyl)benzoic acid has shown potential in agrochemicals. Its ability to inhibit plant pathogens and modulate plant growth hormones has been explored in recent agricultural studies. The compound's bioavailability and environmental safety profile are currently under investigation to ensure sustainable use in crop protection.

The unique properties of 5-fluoro-2-(3-methoxyphenyl)benzoic acid also make it an interesting candidate for materials science applications. Its ability to form stable metal complexes has been leveraged in the development of new catalysts for organic synthesis. Recent research has focused on its role as a ligand in transition metal-catalyzed reactions, where it has shown superior catalytic activity compared to traditional ligands.

In conclusion, 5-fluoro-2-(3-methoxyphenyl)benzoic acid (CAS No: 1181608-96-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in medicine, agriculture, and materials science.